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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzaldehyde

Cat. No.: B140590

This technical guide provides a comprehensive overview of the molecular structure and
properties of 4-(2-Hydroxyethyl)benzaldehyde, a significant intermediate in various organic
syntheses. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical research.

Molecular Properties

4-(2-Hydroxyethyl)benzaldehyde is a derivative of benzaldehyde with a hydroxyethyl group
substituted at the para position.[1] Its chemical formula is COH1002.[2][3][4][5] The presence of
both a reactive aldehyde group and a hydrophilic hydroxyethyl group makes it a versatile
building block in the synthesis of more complex molecules, including those with potential
bioactive properties.[1]

Quantitative Molecular Data

The key quantitative properties of 4-(2-Hydroxyethyl)benzaldehyde are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula C9H1002 [21[31[41[5]
Molecular Weight 150.17 g/mol [1112][3][5]
Exact Mass 150.068079557 Da [5]

InChl=1S/C9H1002/c10-6-5-8-

InChl 1-3-9(7-11)4-2-8/h1-4,7,10H,5-  [4]
6H2
VNVVFWYCFVNBMI-

InChlKey [1114]

UHFFFAOYSA-N

CAS Number 163164-47-4 [1]121[3]

Molecular Structure Visualization

The two-dimensional chemical structure of 4-(2-Hydroxyethyl)benzaldehyde is depicted in the
diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds
between them, highlighting the key functional groups: the aldehyde group (-CHO) and the
hydroxyethyl group (-CH2CH20OH) attached to the benzene ring.

Caption: Molecular structure of 4-(2-Hydroxyethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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